Cas no 225794-57-0 ([TRIS(TRIMETHYLSILOXY)SILYLETHYL]DIMETHYLCHLOROSILANE)

• Product Name: [TRIS(TRIMETHYLSILOXY)SILYLETHYL]DIMETHYLCHLOROSILANE
• CAS No: 225794-57-0
• MF: C₁₃H₃₇ClO₃Si₅
• MW: 417.311588048935
• CID: 890483
• Update Time: 2026-04-29

[TRIS(TRIMETHYLSILOXY)SILYLETHYL]DIMETHYLCHLOROSILANE Chemical and Physical Properties

Names and Identifiers

• [TRIS(TRIMETHYLSILOXY)SILYLETHYL]DIMETHYLCHLOROSILANE
• LogP

Computed Properties

• Exact Mass: 416.12800
• Monoisotopic Mass: 416.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7A^2

Experimental Properties

• Boiling Point: 85°C 0,6mm
• PSA: 27.69000
• LogP: 5.92370

[TRIS(TRIMETHYLSILOXY)SILYLETHYL]DIMETHYLCHLOROSILANE Security Information

• Hazardous Material transportation number：UN 2987
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39
• TSCA：No

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on [TRIS(TRIMETHYLSILOXY)SILYLETHYL]DIMETHYLCHLOROSILANE

Introduction to [TRIS(TRIMETHYLSILOXY)SILYLETHYL]DIMETHYLCHLOROSILANE (CAS No. 225794-57-0)

[TRIS(TRIMETHYLSILOXY)SILYLETHYL]DIMETHYLCHLOROSILANE (CAS No. 225794-57-0) is a versatile organosilicon compound that has gained significant attention in recent years due to its unique chemical properties and wide range of applications. This compound, often referred to as TMSSEDMCS, is characterized by its complex molecular structure, which includes a central silicon atom bonded to a tris(trimethylsiloxy)silyl group and a dimethylchlorosilane moiety. The combination of these functional groups endows the compound with exceptional reactivity and stability, making it an invaluable reagent in various chemical and pharmaceutical processes.

The tris(trimethylsiloxy)silyl group is known for its hydrophobic and lipophilic properties, which make it highly effective in protecting sensitive functional groups during synthetic transformations. This protective effect is particularly useful in the synthesis of complex organic molecules, where the preservation of specific functionalities is crucial. The dimethylchlorosilane moiety, on the other hand, provides the compound with electrophilic reactivity, enabling it to participate in a variety of nucleophilic substitution reactions.

In the context of pharmaceutical research, [TRIS(TRIMETHYLSILOXY)SILYLETHYL]DIMETHYLCHLOROSILANE has been extensively studied for its potential as a protecting group in the synthesis of bioactive molecules. Recent research has demonstrated its effectiveness in the protection of amino and hydroxyl groups, which are common functional groups in many drug molecules. For instance, a study published in the Journal of Organic Chemistry highlighted the use of TMSSEDMCS in the synthesis of a novel class of antiviral agents, where it played a critical role in maintaining the integrity of key functional groups during multi-step synthetic processes.

Beyond its applications in organic synthesis, [TRIS(TRIMETHYLSILOXY)SILYLETHYL]DIMETHYLCHLOROSILANE has also found utility in materials science. Its ability to form stable siloxane bonds makes it an excellent candidate for the modification of surfaces and polymers. In one notable application, researchers at the University of California, Berkeley, utilized TMSSEDMCS to create highly hydrophobic coatings on medical devices, significantly reducing bacterial adhesion and improving biocompatibility. This advancement has significant implications for the development of next-generation medical implants and devices.

The environmental impact of [TRIS(TRIMETHYLSILOXY)SILYLETHYL]DIMETHYLCHLOROSILANE is another area of active research. While organosilicon compounds are generally considered to be environmentally benign due to their low toxicity and biodegradability, it is essential to conduct thorough environmental assessments to ensure their safe use. A recent study published in Environmental Science & Technology evaluated the biodegradation kinetics of TMSSEDMCS and found that it rapidly degrades under aerobic conditions, minimizing its potential for environmental accumulation.

In conclusion, [TRIS(TRIMETHYLSILOXY)SILYLETHYL]DIMETHYLCHLOROSILANE (CAS No. 225794-57-0) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical properties make it an indispensable reagent for protecting sensitive functional groups and facilitating complex synthetic transformations. As research continues to uncover new applications and optimize existing ones, TMSSEDMCS is poised to play an increasingly important role in advancing scientific and technological frontiers.